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Compound of Interest

Compound Name: D-Glucose-180-1

Cat. No.: B12412529

Essential safety and logistical protocols for the handling and disposal of D-Glucose-180-1 are
outlined below to ensure the well-being of laboratory personnel and adherence to regulatory
standards. This guide provides clear, step-by-step procedures for researchers, scientists, and
drug development professionals.

D-Glucose-180-1, a stable, non-radioactive isotopically labeled form of glucose, is a valuable
tool in metabolic research.[1] While it is chemically identical to standard D-glucose and not
classified as a hazardous substance, proper laboratory practices are essential to maintain
sample integrity and ensure a safe working environment.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to prevent contamination of the product and ensure
personal safety during handling.
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PPE Item Specification Purpose

Protects skin and clothing from
Lab Coat Standard laboratory coat ]

potential splashes.

Prevents contamination of the
Hand Protection Nitrile gloves sample and protects hands

from chemicals.

Safety glasses with side Shields eyes from potential

Eye Protection ) ) ]
shields or safety goggles splashes or airborne particles.

Protects feet from spills and
Footwear Closed-toe shoes ] )
falling objects.

Operational Plan: Handling and Storage

Adherence to the following procedures will ensure the safe and effective use of D-Glucose-
180-1 in a laboratory setting.

Receiving and Storage:

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the compound in a tightly sealed container in a cool, dry place, away from
strong oxidizing agents. As a stable, non-radioactive isotope, no special storage precautions
for radioactivity are necessary.

Experimental Workflow:

A typical workflow for the use of D-Glucose-180-1 in cell culture experiments is outlined below.
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Experimental workflow for D-Glucose-180-1.

Disposal Plan
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As D-Glucose-180-1 is a stable, non-radioactive isotope, its disposal is governed by standard
chemical waste regulations. It is crucial to consult and adhere to your institution's specific
waste disposal guidelines.

Waste Segregation and Disposal:

e Non-Contaminated Waste: Unused, non-contaminated D-Glucose-180-1 should be
disposed of as standard chemical waste. For small quantities, consult your institution's
guidelines, which may permit disposal down the drain with copious amounts of water.

o Contaminated Waste: All materials that have come into contact with D-Glucose-180-1
during experimentation (e.g., pipette tips, centrifuge tubes, gloves) should be disposed of in
the appropriate solid chemical waste stream.

e Liquid Waste: Liquid waste containing D-Glucose-180-1 should be collected in a
designated, properly labeled hazardous waste container. Do not mix with other waste
streams unless permitted by your institution's waste management plan.

o Labeling: All waste containers must be clearly labeled with their contents, including the name
of the chemical and any other components of the mixture.

The disposal of waste from stable isotope labeling is considerably less complex and costly than
that of radioactive isotope labeling.[2] Stable isotope-labeled waste is generally treated
similarly to common chemical waste, as it poses little risk to the environment upon disposal.[2]
However, it is imperative to follow the specific chemical waste management guidelines
established by your institution's Environmental Health and Safety (EH&S) department.[3]

The following diagram illustrates the decision-making process for the proper disposal of D-
Glucose-180-1 waste.
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D-Glucose-180-1 Waste Generated
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Disposal decision pathway for D-Glucose-180-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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